[1,1'-Biphenyl]-3,4-diamine, 4'-chloro-
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
[1,1'-Biphenyl]-3,4-diamine, 4'-chloro- is a biphenyl derivative featuring amino (-NH₂) groups at the 3- and 4-positions of one benzene ring and a chlorine atom at the 4'-position of the adjacent ring.
Properties
CAS No. |
185199-45-5 |
|---|---|
Molecular Formula |
C12H11ClN2 |
Molecular Weight |
218.68 g/mol |
IUPAC Name |
4-(4-chlorophenyl)benzene-1,2-diamine |
InChI |
InChI=1S/C12H11ClN2/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7H,14-15H2 |
InChI Key |
WCAWAXJNAMQTCH-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C2=CC(=C(C=C2)N)N)Cl |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C=C2)N)N)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
[1,1'-Biphenyl]-4,4'-diamine (EHW B+ FB073)
[1,1'-Biphenyl]-4,4'-diamine, 3,3'-dichloro- (EHW H+ FB095)
- Structure : Diamine groups at 4,4' positions with chlorine atoms at 3,3'.
- Properties: Increased steric hindrance and electron-withdrawing effects from chlorine atoms.
- Toxicity : Classified as EHW H+ (high hazard), suggesting greater environmental or health risks .
- Key Difference: The dichloro substitution in this compound likely results in distinct reactivity (e.g., electrophilic substitution patterns) compared to the mono-chloro target compound.
[1,1'-Biphenyl]-4-methanamine, 3'-chloro-
- Structure : A methanamine (-CH₂NH₂) group at the 4-position and chlorine at 3'.
- Properties :
- Reduced hydrogen-bonding capacity compared to diamines.
- The methanamine group may enhance flexibility in polymer or pharmaceutical applications.
- Synthesis: Methods involve coupling chlorinated phenyl intermediates with aminomethyl groups, differing from diamine synthesis pathways .
- Key Difference: Functional group variation (methanamine vs.
Polychlorinated Biphenyls (PCBs) (e.g., PCB-096, PCB-097)
- Structure : Multiple chlorine substituents (e.g., pentachloro- or tetrachloro-biphenyls).
- Properties :
- High lipophilicity and persistence in environmental matrices.
- Historically used in industrial applications (e.g., dielectric fluids).
- Regulatory Status : PCBs are regulated under global environmental treaties due to toxicity and bioaccumulation risks .
Data Table: Comparative Properties of Selected Biphenyl Derivatives
| Compound Name | Substituents | Functional Groups | Hazard Class (EHW) | Key Properties |
|---|---|---|---|---|
| [1,1'-Biphenyl]-3,4-diamine, 4'-chloro | 3,4-diamine; 4'-Cl | -NH₂, -Cl | Not reported | Moderate polarity, potential H-bonding |
| [1,1'-Biphenyl]-4,4'-diamine | 4,4'-diamine | -NH₂ | B+ | High solubility in polar solvents |
| [1,1'-Biphenyl]-4,4'-diamine, 3,3'-Cl | 4,4'-diamine; 3,3'-Cl₂ | -NH₂, -Cl | H+ | High thermal stability, high hazard |
| PCB-096 | 2,2',3,6,6'-Cl₅ | -Cl | N/A | Lipophilic, persistent pollutant |
Research Findings and Implications
- Diamine groups, however, enhance nucleophilicity .
- Toxicity Trends : Chlorinated diamines (e.g., 3,3'-dichloro-4,4'-diamine) exhibit higher hazard classifications (EHW H+), suggesting that chlorine position and number correlate with increased risk .
- Synthetic Challenges : The target compound’s asymmetric substitution (3,4-diamine vs. 4'-Cl) may complicate regioselective synthesis compared to symmetrical analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
